Cas no 2567-25-1 (Anisole-2,4,6-d3)
Anisole-2,4,6-d3 (C6D3H3OCH3) is a deuterated derivative of anisole, selectively labeled at the 2, 4, and 6 positions on the benzene ring. This isotopically enriched compound is primarily used as a stable isotopic tracer in mechanistic studies, NMR spectroscopy, and mass spectrometry applications. The incorporation of deuterium atoms enhances spectral resolution and reduces signal overlap, making it valuable for kinetic and metabolic research. Its high isotopic purity and chemical stability ensure reliable performance in labeling experiments. Anisole-2,4,6-d3 is particularly useful in pharmaceutical and agrochemical research, where precise tracking of molecular transformations is required.
Anisole-2,4,6-d3 structure
Product Name:Anisole-2,4,6-d3
CAS No:2567-25-1
MF:C7H8O
MW:111.156307220459
MDL:MFCD00190379
CID:253914
PubChem ID:12209352
Update Time:2025-06-07
Anisole-2,4,6-d3 Chemical and Physical Properties
Names and Identifiers
-
- Benzene-1,3,5-d3,2-methoxy- (9CI)
- 1,3,5-trideuterio-2-methoxy-benzene
- 2,4,6-Trideuterio-anisol
- 2,4,6-trideuterioanisole
- 2,4,6-trideuterio-anisole
- 2,4,6-Trideutero-anisol
- 2.4.6-Trideuterio-anisol
- 579882_ALDRICH
- Anisole-2,4,6-d3
- Methoxy(benzene-2,4,6-d3)
- SCHEMBL1331922
- 1,3,5-trideuterio-2-methoxybenzene
- 2567-25-1
- Anisole-2,4,6-d3, 98 atom % D
- D98363
- Benzene-1,3,5-d3,2-methoxy-(9ci)
- 1, 3, 5-trideuterio-2-methoxybenzene
- DTXSID40480549
-
- MDL： MFCD00190379
- Inchi： 1S/C7H8O/c1-8-7-5-3-2-4-6-7/h2-6H,1H3/i2D,5D,6D
- InChI Key： RDOXTESZEPMUJZ-UJESMPABSA-N
- SMILES： O(C)C1C([2H])=CC([2H])=CC=1[2H]
Computed Properties
- Exact Mass: 111.076345112g/mol
- Monoisotopic Mass: 111.076345112g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 55.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.022 g/mL at 25 °C
- Melting Point: -37 °C(lit.)
- Boiling Point: 154 °C(lit.)
- Flash Point: 125 °F
Anisole-2,4,6-d3 Security Information
- Hazardous Material transportation number：UN 2222 3/PG 3
- WGK Germany：3
- Hazard Category Code： 10-36/37/38
- Safety Instruction： 16-26-36
-
Hazardous Material Identification：
- Risk Phrases：R10
Anisole-2,4,6-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A673906-10mg |
Anisole-2,4,6-d3 |
2567-25-1 | 10mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A673906-50mg |
Anisole-2,4,6-d3 |
2567-25-1 | 50mg |
$ 87.00 | 2023-04-19 | ||
| TRC | A673906-100mg |
Anisole-2,4,6-d3 |
2567-25-1 | 100mg |
$ 144.00 | 2023-04-19 | ||
| A2B Chem LLC | AF31987-500mg |
ANISOLE-2,4,6-D3 |
2567-25-1 | 500mg |
$474.00 | 2024-04-20 | ||
| A2B Chem LLC | AF31987-1g |
ANISOLE-2,4,6-D3 |
2567-25-1 | 1g |
$680.00 | 2024-04-20 | ||
| AstaTech | D98363-0.1/G |
ANISOLE-2,4,6-D3 |
2567-25-1 | 95% | 0.1g |
$305 | 2023-09-19 | |
| AstaTech | D98363-0.25/G |
ANISOLE-2,4,6-D3 |
2567-25-1 | 95% | 0.25g |
$410 | 2023-09-19 | |
| AstaTech | D98363-1/G |
ANISOLE-2,4,6-D3 |
2567-25-1 | 95% | 1g |
$618 | 2023-09-19 |
Anisole-2,4,6-d3 Related Literature
-
Nicola Schiccheri,Massimiliano Pasquini,Giovanni Piani,Giangaetano Pietraperzia,Maurizio Becucci,Malgorzata Biczysko,Julien Bloino,Vincenzo Barone Phys. Chem. Chem. Phys. 2010 12 13547
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